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Compound of Interest

Compound Name:
2-(3-Hydroxyphenyl)quinoline-4-

carboxylic acid

CAS No.: 32366-58-8

Cat. No.: B2689418

Get Quote

Part 1: Executive Summary & Chemical Identity
Target Compound: 2-(3-Hydroxyphenyl)quinoline-4-carboxylic acid CAS Registry

Number:32366-58-8[1][2][3][4][5]

This guide provides a comprehensive technical analysis of 2-(3-Hydroxyphenyl)quinoline-4-
carboxylic acid, a critical heterocyclic scaffold in medicinal chemistry. Unlike its more common

para-substituted isomer (CAS 6952-34-7) or the dicarboxylic acid derivative Hexophan (CAS

525-48-4), this specific meta-hydroxy isomer offers unique hydrogen-bonding vectors within the

enzyme binding pockets of targets such as Dihydroorotate Dehydrogenase (DHODH).
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Property Specification

CAS Number 32366-58-8

IUPAC Name 2-(3-Hydroxyphenyl)quinoline-4-carboxylic acid

Molecular Formula C₁₆H₁₁NO₃

Molecular Weight 265.26 g/mol

SMILES OC(=O)c1c2ccccc2nc(c3cccc(O)c3)c1

Appearance Yellow to brownish crystalline solid

Solubility

Soluble in DMSO, DMF, and aqueous alkali

(NaOH/KOH); poorly soluble in water and non-

polar organic solvents.

Part 2: Synthesis & Methodology
Core Synthetic Pathway: The Pfitzinger Reaction[8]
The most robust and scalable method for synthesizing 2-(3-Hydroxyphenyl)quinoline-4-
carboxylic acid is the Pfitzinger Reaction. This condensation between isatin and a ketone (in

this case, 3'-hydroxyacetophenone) under strong alkaline conditions is preferred over the

Doebner reaction due to higher yields and easier purification.

Reaction Logic
Ring Opening: Strong base (KOH) hydrolyzes the lactam bond of isatin to form potassium

isatinate (keto-acid intermediate).

Condensation: The ketone moiety of the isatinate undergoes an aldol-type condensation with

the alpha-methyl group of 3'-hydroxyacetophenone.

Cyclization: Intramolecular cyclization and dehydration yield the quinoline ring system.

Step-by-Step Protocol
Reagents:
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Isatin (1.0 eq)

3'-Hydroxyacetophenone (1.1 eq)

Potassium Hydroxide (KOH) (33% w/v aqueous solution)

Ethanol (Absolute)

Glacial Acetic Acid (for precipitation)

Procedure:

Preparation: Dissolve Isatin (1.47 g, 10 mmol) in a solution of KOH (5 g) in water (15 mL)

and ethanol (20 mL). Heat gently until the solution turns clear yellow/orange (formation of

isatinate).

Addition: Add 3'-Hydroxyacetophenone (1.50 g, 11 mmol) to the hot solution.

Reflux: Heat the mixture to reflux (approx. 80°C) for 12–24 hours. The color will darken to a

deep red-brown, indicating quinoline formation.

Work-up:

Cool the reaction mixture to room temperature.

Evaporate the bulk of the ethanol under reduced pressure.

Dilute the residue with water (50 mL) and chill in an ice bath.

Precipitation: Slowly acidify the solution with glacial acetic acid to pH 4–5. A copious yellow

precipitate will form.

Purification: Filter the solid, wash extensively with water (to remove excess KOH and salts)

and cold ethanol. Recrystallize from DMF/Ethanol or Ethanol/Water to obtain the pure acid.

Reaction Mechanism Visualization
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Caption: Figure 1.[6] Pfitzinger synthesis pathway for CAS 32366-58-8, illustrating the

conversion of isatin to the target quinoline scaffold.

Part 3: Applications in Drug Discovery
Dihydroorotate Dehydrogenase (DHODH) Inhibition
Quinoline-4-carboxylic acids are privileged structures for inhibiting DHODH, a key enzyme in

de novo pyrimidine biosynthesis. This pathway is a validated target for:

Anticancer Therapy: Depleting pyrimidine pools in rapidly dividing tumor cells.[6]

Antiviral Agents: Broad-spectrum activity against RNA viruses.

Malaria: Targeting Plasmodium falciparum DHODH.

Mechanism of Action: The carboxylic acid group at position 4 typically interacts with an arginine

residue (e.g., Arg136 in human DHODH) via a salt bridge. The 3-hydroxyphenyl group at

position 2 provides a critical hydrogen bond donor/acceptor site, distinguishing it from the 4-

hydroxyphenyl isomer, potentially altering binding kinetics and selectivity within the

hydrophobic channel of the enzyme.

Antioxidant Activity
The phenolic hydroxyl group at the meta-position confers antioxidant properties to the scaffold.

Studies on related hydroxyquinoline-4-carboxylic acids indicate radical scavenging capability,

which can be synergistic in treating inflammatory conditions where oxidative stress is prevalent.
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Part 4: Analytical Characterization
To validate the synthesis of CAS 32366-58-8, researchers should look for the following spectral

signatures:

Technique Expected Signals Interpretation

¹H NMR (DMSO-d₆) δ 13.5–14.0 (br s, 1H)
Carboxylic acid proton (-

COOH)

δ 9.6–9.8 (s, 1H) Phenolic hydroxyl proton (-OH)

δ 8.6 (d, 1H)
Quinoline H-8 proton

(deshielded)

δ 8.4 (s, 1H) Quinoline H-3 proton (singlet)

δ 6.8–7.5 (m, Ar-H)
Multiplets for remaining

aromatic protons

MS (ESI-) m/z 264.1 [M-H]⁻ Deprotonated molecular ion

IR (KBr) 3200–3500 cm⁻¹
Broad O-H stretch

(phenol/acid)

1700–1720 cm⁻¹ C=O stretch (carboxylic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2689418?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2689418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

